Cas no 13814-27-2 (1,2-Butanediol,1,2-diacetate)

• Product Name: 1,2-Butanediol,1,2-diacetate
• CAS No: 13814-27-2
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 119957
• PubChem ID: 9920499
• Update Time: 2025-04-18

1,2-Butanediol,1,2-diacetate Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol,1,2-diacetate
• acetic acid,butane-1,2-diol
• 1,2-Butanediol,diacetate (7CI,8CI,9CI)
• 1,2-Butanediyl diacetate
• 1,2-Butylene diacetate
• 1,2-Butylene glycol diacetate
• 1,2-Diacetoxybutane
• 2-acetyloxybutyl Acetate
• 13814-27-2
• 1,2-Butanediol, 1,2-diacetate
• SCHEMBL425452
• 1,2-butanediol diacetate
• KPTMSNPLDZKSST-UHFFFAOYSA-N

• Inchi： 1S/C8H14O4/c1-4-8(12-7(3)10)5-11-6(2)9/h8H,4-5H2,1-3H3
• InChI Key： KPTMSNPLDZKSST-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(COC(C)=O)CC

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 59.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6Ų